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Compound of Interest

Compound Name: Fluorescein o-acrylate

Cat. No.: B060923 Get Quote

CAS Number: 193419-86-2

This in-depth technical guide provides a comprehensive overview of Fluorescein o-acrylate, a

versatile fluorescent monomer critical for research and development in polymer science,

materials science, and bioanalytical chemistry. This document is intended for researchers,

scientists, and drug development professionals, offering detailed information on its properties,

synthesis, and applications, complete with experimental protocols and visual workflows.

Core Properties and Specifications
Fluorescein o-acrylate is a derivative of the well-known fluorescein dye, modified with an

acrylate group. This functionalization allows it to be readily incorporated into polymer chains

through polymerization, creating intrinsically fluorescent materials.[1] Its high quantum yield

and visible light excitation/emission spectra make it an invaluable tool for a wide range of

applications.[2][3]

Physicochemical Data
A summary of the key quantitative data for Fluorescein o-acrylate is presented in Table 1.
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Property Value Source

CAS Number 193419-86-2 [1][4][5]

Molecular Formula C23H14O6 [1][5][6]

Molecular Weight 386.35 g/mol [1][4][5]

Appearance Bright yellow to orange solid [1]

Melting Point 231-233 °C [3][5]

λmax (Absorbance) 490 nm (in 0.1 N NaOH) [5]

λmax (Emission) ~520 nm [1][7][8]

Purity ≥95% [5]

Solubility

Soluble in organic solvents

(e.g., ethanol, acetone, DCM);

Limited solubility in water.

[1]

Storage Temperature 2-8°C [5]

Chemical Identifiers
For unambiguous identification, the following chemical identifiers are provided in Table 2.
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Identifier Value Source

IUPAC Name

(6'-hydroxy-3-oxospiro[2-

benzofuran-1,9'-xanthene]-3'-

yl) prop-2-enoate

[1][6]

Synonyms

Acryloyloxy fluorescein, 3’-

Acryloxyspirobenzo[c]-

furan[1,9’]xanthen-3-one

[2][5][9]

InChI

1S/C23H14O6/c1-2-21(25)27-

14-8-10-18-20(12-14)28-19-

11-13(24)7-9-17(19)23(18)16-

6-4-3-5-15(16)22(26)29-23/h2-

12,24H,1H2

[1][5][6]

InChI Key
VYLDMXSRCVCHNE-

UHFFFAOYSA-N
[1][4][5]

Canonical SMILES

C=CC(=O)OC1=CC2=C(C=C1

)C3(C4=C(O2)C=C(C=C4)O)C

5=CC=CC=C5C(=O)O3

[1][6]

Synthesis and Purification
The primary and most established method for synthesizing Fluorescein o-acrylate is through

the esterification of fluorescein with acrylic acid or acryloyl chloride.[1][4] This reaction is

typically catalyzed by a strong acid or proceeds via a base-mediated reaction with acryloyl

chloride.

Synthesis Workflow
The general workflow for the synthesis of Fluorescein o-acrylate is depicted below.
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Synthesis Workflow of Fluorescein o-acrylate

Reactants Reaction Conditions

Process

Final Product

Fluorescein

Esterification Reaction

Acryloyl Chloride Dry Dichloromethane (DCM) Triethylamine (TEA) 0°C to Room Temperature

Silica Gel Chromatography

Precipitation in Hexanes

Drying under Vacuum

Fluorescein o-acrylate

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of Fluorescein o-acrylate.

Detailed Experimental Protocol: Synthesis of
Fluorescein o-acrylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b060923?utm_src=pdf-body-img
https://www.benchchem.com/product/b060923?utm_src=pdf-body
https://www.benchchem.com/product/b060923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is based on a general procedure for the synthesis of Fluorescein o-acrylate.

Materials:

Fluorescein (1 equivalent)

Triethylamine (TEA, 3.5 equivalents)

Acryloyl chloride (1.09 equivalents)

Dry Dichloromethane (DCM)

Methanol

Hexanes

Silica gel for chromatography

250 mL round bottom flask

Stir bar

Rubber septum

Dropping funnel

Standard laboratory glassware for purification

Procedure:

Reaction Setup: In a 250 mL round bottom flask equipped with a stir bar and a rubber

septum, dissolve fluorescein (1 equiv., 12.3 mmol, 4087 mg) and triethylamine (3.5 equiv., 43

mmol, 6 mL) in 20 mL of dry dichloromethane (DCM).

Cooling: Stir the reaction mixture and cool it to 0°C in an ice bath.

Addition of Acryloyl Chloride: Dissolve acryloyl chloride (1.09 equiv., 13.5 mmol, 1.1 mL) in

20 mL of dry DCM and add it to a dropping funnel. Add the acryloyl chloride solution

dropwise to the reaction mixture over 30 minutes.
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Reaction: After the addition is complete, allow the reaction mixture to stir for 24 hours,

gradually warming to room temperature.

Purification:

Chromatography: Purify the crude product using silica gel chromatography with a mobile

phase of DCM:Methanol (100:0.5 v/v) to obtain an orange solid.

Precipitation: Dissolve the orange solid in a minimal amount of DCM and precipitate it by

adding it to an excess of hexanes.

Final Product: Filter the resulting solid and dry it under vacuum to yield a pale-yellow product

of Fluorescein o-acrylate.

Polymerization and Applications
Fluorescein o-acrylate's reactive acrylate group allows it to readily participate in various

polymerization techniques, most notably free radical polymerization.[4] This enables its

copolymerization with a wide array of other monomers, leading to the creation of advanced

fluorescent materials.[2][4]

Polymerization Workflow
The following diagram illustrates a general workflow for the synthesis of fluorescent polymers

using Fluorescein o-acrylate.
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General Workflow for Fluorescent Polymer Synthesis

Monomers & Initiator

Polymerization Process

Purification & Characterization

Applications

Fluorescein o-acrylate (F)

Prepare Stock Solution

Co-monomer (M)
(e.g., Methyl Acrylate)

Chain Transfer Agent (CTA)
(for RAFT) Initiator (e.g., AIBN)

Degas with Nitrogen

Heat to Initiate
(e.g., 75°C for 24h)

Precipitate in Non-solvent
(e.g., Methanol)

Wash and Dry

Characterize Polymer
(NMR, GPC, etc.)

Bioimaging Probes Fluorescent Sensors Drug Delivery Systems Fluorescent Coatings

Click to download full resolution via product page

Caption: A workflow for the synthesis and application of fluorescent polymers.
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Detailed Experimental Protocol: Surface-Initiated RAFT
Polymerization
This protocol describes the synthesis of a fluorescent copolymer brush on silica beads,

adapted from the literature.

Materials:

Fluorescein o-acrylate (F)

Methyl acrylate (M)

Chain transfer agent (CTA)-functionalized silica beads (BTPA@SiO2)

2,2'-Azobis(2-methylpropionitrile) (AIBN) as initiator

Anhydrous dimethylformamide (DMF)

Methanol, Toluene, Dichloromethane (DCM), Tetrahydrofuran (THF) for washing

Schlenk flasks or vials

Procedure:

Stock Solution Preparation: Prepare a stock solution containing the desired molar ratio of

monomers, CTA, and initiator. For example, a molar ratio of [M]:[F]:[CTA]:[AIBN] =

200:X:1:0.2, where X can be varied to control the fluorescein incorporation (e.g., X = 10, 20,

40, or 80).

Degassing: Sparge the stock solution with nitrogen for at least 10 minutes to remove

dissolved oxygen.

Reaction Setup: In an inert atmosphere (glovebox), add anhydrous DMF to the stock solution

to dissolve the components. Distribute the solution into individual vials containing the CTA-

functionalized silica beads, ensuring the beads are fully covered.

Polymerization: Cap the vials and heat them to 75°C for 24 hours to initiate the

polymerization.
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Purification of Polymer: After the reaction, precipitate the loose polymer from the supernatant

by adding it to methanol. Repeat the precipitation twice for further purification.

Purification of Functionalized Beads: Wash the polymer-functionalized silica beads

sequentially with toluene, DCM, and THF. Further purify the beads by Soxhlet extraction and

dry them in a vacuum oven.

Characterization: Characterize the free polymer (e.g., by ¹H NMR and Gel Permeation

Chromatography) and the polymer-functionalized beads (e.g., by X-ray Photoelectron

Spectroscopy and Thermogravimetric Analysis).

Key Applications
The unique properties of Fluorescein o-acrylate make it a valuable component in the

development of a variety of advanced materials:

Bioimaging: It is extensively used in fluorescence microscopy for imaging live cells and

tissues.[1] Copolymers containing Fluorescein o-acrylate can be used to create fluorescent

probes and cell-tracking agents.[3][9]

Polymer Science: As a monomer, it is fundamental in synthesizing fluorescent polymers that

can be employed as sensors and in drug delivery systems.[1][9] The incorporation of

Fluorescein o-acrylate into polymer backbones overcomes issues like dye leaching that

can occur with physically entrapped dyes.[4]

Diagnostics: It is utilized in assays and tests where fluorescence detection is required, such

as in enzyme-linked immunosorbent assays (ELISA).[1]

Advanced Materials: By copolymerizing with various monomers, a range of functional

materials can be created:

Fluorescent Hydrogels: With hydrophilic comonomers like acrylamide, these are suitable

for tissue engineering and sensing applications.[4]

Fluorescent Nanoparticles: Copolymerization with hydrophobic monomers like styrene can

produce fluorescent nanoparticles for bioimaging and diagnostics.[4]
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Fluorescent Coatings: These materials find use in various coating applications where

fluorescence is desired.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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